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Compound of Interest

Compound Name: Boc-DL-Glu(Obzl)-OH

Cat. No.: B558500

This guide provides crucial safety and logistical information for the handling and disposal of
Boc-DL-Glu(Obzl)-OH, a key reagent in peptide synthesis.[1][2] Adherence to these
procedures is vital for ensuring the safety of laboratory personnel and minimizing
environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While the chemical, physical, and toxicological properties of Boc-DL-Glu(Obzl)-OH have not
been exhaustively investigated, it is prudent to handle it with a high degree of caution.[3]
Potential hazards include respiratory tract irritation if inhaled and possible skin or eye irritation
upon contact.[4] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item

Specifications

Eye Protection Safety Goggles

Chemical splash goggles
compliant with ANSI 287.1
standards are required to
protect against dust and

splashes.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves
should be worn. Always
inspect gloves for integrity
before use and use proper
removal technique to avoid
skin contact.[3][5]

Body Protection Laboratory Coat

Along-sleeved lab coat is
mandatory to protect skin and
clothing. For tasks with a
higher risk of splashes, a
chemical-resistant apron over

the lab coat is recommended.

[5]

Respiratory Protection Fume Hood or Respirator

All handling of the solid
compound, especially
weighing and preparing
solutions, should occur in a
certified chemical fume hood to
prevent inhalation of dust.[5][6]
If a fume hood is unavailable,
a NIOSH-approved respirator
with a Type P95 (US) or Type
P1 (EU EN 143) particle filter
should be used for nuisance
exposures. For higher-level
protection, a Type OV/AG/P99
(US) or Type ABEK-P2 (EU EN
143) respirator cartridge is

recommended.[3]
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Il. Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity
of the compound.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area. The recommended storage
temperature is typically 2-8°C.

o Keep the container tightly closed to prevent moisture absorption and contamination.[4]
2. Preparation for Use:

» Before opening, allow the container to equilibrate to room temperature to prevent
condensation of moisture, which could degrade the compound.[5]

« All weighing and solution preparation should be conducted in a chemical fume hood.[5][6]

o Use appropriate tools, such as a spatula, to handle the solid material and avoid creating
dust.[4]

3. During Use:
» Avoid direct contact with the skin, eyes, and clothing.
o Ensure adequate ventilation at all times.[3]

e Wash hands thoroughly after handling, even if gloves were worn.[3][4]

lll. Spill and Exposure Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide artificial respiration and seek

immediate medical attention.[3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing. If irritation persists, consult a physician.

[3]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, lifting the upper and lower eyelids.

Seek immediate medical attention.[3]

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention. Never

Ingestion _ _ _
give anything by mouth to an unconscious
person.[3]
Spill Response Workflow:
© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.capotchem.com/doc/viewmsds_13574-13-5.html
https://www.capotchem.com/doc/viewmsds_13574-13-5.html
https://www.capotchem.com/doc/viewmsds_13574-13-5.html
https://www.capotchem.com/doc/viewmsds_13574-13-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Boc-DL-Glu(Obzl)-OH Spill Response
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Caption: Workflow for responding to a spill of Boc-DL-Glu(Obzl)-OH.
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IV. Disposal Plan

Proper disposal of Boc-DL-Glu(Obzl)-OH and associated contaminated materials is essential

to prevent environmental contamination and comply with regulations.

Waste Streams and Disposal Procedures:

Waste Stream

Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste. The
material should be in a clearly labeled, sealed
container. Contact your institution's
Environmental Health and Safety (EHS)
department or a licensed professional waste

disposal service.[3][7]

Contaminated Materials

Any materials that have come into contact with
the compound, such as gloves, weigh boats,
and absorbent pads, must be disposed of as
hazardous waste in a designated, labeled
container.[5][6][7]

Solutions

Aqueous and organic solutions containing Boc-
DL-Glu(Obzl)-OH should be collected in
separate, appropriately labeled hazardous
waste containers. Do not pour solutions down
the drain.[3][5]

Key Disposal Principles:

e Do not dispose of in regular trash or down the drain.[3][7]

» All waste containers must be clearly labeled with the full chemical name and associated

hazards.[7]

o Follow all federal, state, and local regulations for hazardous waste disposal.

V. Quantitative Data Summary
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Property Value

CAS Number 13574-13-5[3]

Molecular Formula C17H23NO6[3]

Molecular Weight 337.37 g/mol [3]

Appearance White to off-white solid or powder[7]
Melting Point 69-71 °C

Storage Temperature 2-8°C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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